N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-2-methylsulfanylbenzamide

• IUPAC Name: N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H12N2O3S2/c1-22-13-5-3-2-4-9(13)15(19)18-16-17-10-6-11-12(21-8-20-11)7-14(10)23-16/h2-7H,8H2,1H3,(H,17,18,19)
• InChI Key: TXNBEGBPLUCRNP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=NC3=CC4=C(C=C3S2)OCO4
• Molecular Formula: C16H12N2O3S2
• Molecular Weight: 344.4 g/mol
• CAS No.: 896353-76-7

Description

N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-2-methylsulfanylbenzamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been shown to have a range of biological activities.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

Synthesis of PET Radiotracers for Alzheimer's Disease : A study involved the synthesis of carbon-11-labeled casein kinase 1 (CK1) inhibitors, demonstrating their potential as PET radiotracers for imaging in Alzheimer's disease research. These compounds were synthesized to explore the disease's biochemical mechanisms, highlighting the role of CK1 in Alzheimer's pathology (Gao, Wang, & Zheng, 2018).

Discovery of Potential Anticancer Agents : Research into kinesin spindle protein (KSP) inhibitors led to the discovery of compounds with both biochemical potency and suitable pharmaceutical properties for clinical development as cancer treatment agents. These compounds demonstrated the ability to arrest cells in mitosis, leading to cellular death, indicative of their potential as anticancer agents (Theoclitou et al., 2011).

Antioxidant and Antimicrobial Studies

Evaluation of Antioxidant Activities : Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides were synthesized and evaluated for their antioxidant activities. Some compounds exhibited moderate to significant radical scavenging activity, suggesting their utility in developing biologically active compounds with antioxidant properties (Ahmad et al., 2012).

Antimicrobial Activity Screening : Several novel 4-thiazolidinones with benzothiazole moiety were screened for antitumor activity, with some showing effectiveness against various cancer cell lines. This work indicates the potential for these compounds in developing new antimicrobial and anticancer agents (Havrylyuk et al., 2010).

Chemical Synthesis and Characterization

Synthesis of Novel Compounds : Research has been conducted on the synthesis and characterization of novel aromatic polyimides, indicating the broader applicability of related chemical structures in materials science. These compounds were synthesized and analyzed for their thermal and mechanical properties, demonstrating the versatility of such chemical structures beyond pharmacological applications (Butt et al., 2005).